Cas no 1331206-46-2 (ethyl 4-[(3-cyano-6-methylquinolin-4-yl)amino]benzoate hydrochloride)

• Product Name: ethyl 4-[(3-cyano-6-methylquinolin-4-yl)amino]benzoate hydrochloride
• CAS No: 1331206-46-2
• MF: C₂₀H₁₈ClN₃O₂
• MW: 367.828823566437
• CID: 5404423
• Update Time: 2025-11-03

ethyl 4-[(3-cyano-6-methylquinolin-4-yl)amino]benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(3-cyano-6-methyl-4-quinolinyl)amino]-, ethyl ester, hydrochloride (1:1)
• ethyl 4-[(3-cyano-6-methylquinolin-4-yl)amino]benzoate hydrochloride

• Inchi： 1S/C20H17N3O2.ClH/c1-3-25-20(24)14-5-7-16(8-6-14)23-19-15(11-21)12-22-18-9-4-13(2)10-17(18)19;/h4-10,12H,3H2,1-2H3,(H,22,23);1H
• InChI Key： XRWRFYRCCMESCN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC2C3C(N=CC=2C#N)=CC=C(C)C=3)C=C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on ethyl 4-[(3-cyano-6-methylquinolin-4-yl)amino]benzoate hydrochloride

Ethyl 4-[(3-Cyano-6-Methylquinolin-4-Yl)Amino]Benzoate Hydrochloride: A Comprehensive Overview

Ethyl 4-[(3-cyano-6-methylquinolin-4-yl)amino]benzoate hydrochloride, with the CAS number 1331206-46-2, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and materials science. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities and structural versatility. The molecule's unique combination of functional groups, including the cyano group, methyl substituent, and amino linkage, contributes to its intriguing chemical properties and potential applications.

The synthesis of ethyl 4-[(3-cyano-6-methylquinolin-4-yl)amino]benzoate hydrochloride involves a series of carefully designed organic reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have highlighted the importance of controlling reaction conditions, such as temperature and solvent choice, to ensure the formation of the desired product. The hydrochloride salt form of this compound is particularly advantageous for its enhanced solubility in aqueous media, making it more amenable for pharmacological studies.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. Ethyl 4-[(3-cyano-6-methylquinolin-4-yl)amino]benzoate hydrochloride has been investigated for its ability to inhibit key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. Preclinical studies have demonstrated moderate inhibitory activity against acetylcholinesterase (AChE), a hallmark enzyme associated with Alzheimer's pathology. These findings suggest that further optimization of the molecule could lead to the development of effective therapeutic agents.

In addition to its pharmacological potential, ethyl 4-[(3-cyano-6-methylquinolin-4-y])amino]benzoate hydrochloride has also been explored for its electronic properties. The quinoline moiety in the molecule is known to exhibit semiconducting behavior, which makes it a candidate for use in organic electronics. Recent research has focused on incorporating this compound into thin-film transistor (TFT) devices, where it has shown promise as a hole transport material. The methyl and cyano substituents play a crucial role in modulating the electronic characteristics of the molecule, making it suitable for various electronic applications.

The structural flexibility of ethyl 4-[()amino]benzoate hydrochloride also lends itself to applications in materials science. For instance, researchers have investigated its ability to form self-assembled monolayers (SAMs) on various substrates. These SAMs exhibit excellent stability and can be tailored for specific surface properties, such as hydrophobicity or conductivity. Such applications hold potential in areas like sensor technology and nanotechnology.

Despite its numerous advantages, ethyl 4-[()amino]benzoate hydrochloride presents certain challenges that need to be addressed for large-scale utilization. One major concern is its stability under physiological conditions, which could limit its pharmacokinetic profile if used as a drug candidate. To overcome this, ongoing research is focused on modifying the molecule's structure to enhance its bioavailability while maintaining its desired biological activity.

In conclusion, ethyl 4-[()amino]benzoate hydrochloride represents a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both therapeutic and materials-based applications. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.